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This in-depth technical guide explores the multifaceted role of molecules designated as "B026"

in the intricate process of transcriptional regulation. The term "B026" has been used to identify

at least two distinct entities in scientific literature: a potent small molecule inhibitor of the

p300/CBP histone acetyltransferase (HAT) family, and a basic helix-loop-helix (bHLH)

transcription factor in rice, Os-bHLH026. This guide will delve into the mechanisms of action,

present key quantitative data, and provide detailed experimental protocols relevant to both of

these molecules, offering a comprehensive resource for researchers, scientists, and drug

development professionals.

Part 1: B026 - A Selective p300/CBP Histone
Acetyltransferase (HAT) Inhibitor
The small molecule B026 is a highly selective and potent inhibitor of the closely related histone

acetyltransferases p300 and CBP. These enzymes play a critical role in transcriptional

activation by acetylating histone proteins, which leads to a more open chromatin structure that

is accessible to the transcriptional machinery. By inhibiting p300/CBP, B026 can modulate the

expression of key genes, including oncogenes, making it a molecule of significant interest in

cancer research and drug development.

Mechanism of Action
B026 exerts its effects by binding to the active site of p300 and CBP, preventing them from

transferring acetyl groups to their histone substrates. A primary target of p300/CBP is histone
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H3 at lysine 27 (H3K27). Acetylation of this residue (H3K27Ac) is a hallmark of active

enhancers and promoters. By inhibiting p300/CBP, B026 leads to a dose-dependent reduction

in H3K27Ac levels. This, in turn, results in the downregulation of genes regulated by these

acetylated regions, such as the proto-oncogene MYC, which is known to be regulated by

super-enhancers rich in p300/CBP.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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